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Compound of Interest

Compound Name: 2-Morpholino-5-nitrobenzaldehyde

Cat. No.: B1273712

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis
of 2-Morpholino-5-nitrobenzaldehyde, a valuable intermediate in medicinal chemistry and
drug development. The synthetic strategy involves a two-step process commencing with the
nitration of 2-chlorobenzaldehyde to yield the key precursor, 2-chloro-5-nitrobenzaldehyde. This
intermediate subsequently undergoes a nucleophilic aromatic substitution with morpholine to
afford the final product.

Introduction

2-Morpholino-5-nitrobenzaldehyde is a substituted aromatic aldehyde of interest in the
synthesis of various biologically active compounds. The presence of the morpholino group, a
common motif in medicinal chemistry known to improve pharmacokinetic properties, combined
with the reactive aldehyde and electron-withdrawing nitro group, makes it a versatile building
block for the construction of more complex molecular architectures. The synthetic approach
detailed herein is robust and proceeds in two distinct stages: electrophilic aromatic substitution
followed by nucleophilic aromatic substitution.

Overall Synthetic Pathway
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The synthesis of 2-Morpholino-5-nitrobenzaldehyde is achieved through a two-step reaction
sequence starting from 2-chlorobenzaldehyde.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1273712?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

[ Cool H2SOa4 to 0°C ]

Add HNOs dropwise
(keep temp < 10°C)

Reaction

Add 2-Chlorobenzaldehyde
dropwise (keep temp < 5°C)

\ 4
[Stir at 0-5°C for 1-2h]

Work-up & [Purification

[Pour onto crushed ice)
2-Chlorobenzaldehyde

Nitration Gacuum filter crude soIicD
(HNOs, H2S04)

4
(Z-ChIoro-5-nitrobenzaldehyde)

[Wash with cold water until neutraD

Nucleophilic Aromatic Substitution GUSpend in MethanolﬂNateD
(Morpholine, K2COs)

\ 4
(Z-Morpholino-5-nitrobenzaldehyde) [F"ter and dry purified pmd“"a
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Reaction

Gissolve 2-chloro-5-nitrobenzaldehyde in DMa

[ Add K2COs and Morpholine ]
[Heat at 80°C for 120

Work-up & [Purification

Gxtraet with Ethyl Acetate]
Wash with brine

[ Dry over Na2SOa4 and concentrate j

Gurify by Column Chromatographa
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 To cite this document: BenchChem. [Synthetic Routes for 2-Morpholino-5-nitrobenzaldehyde:
Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273712#synthetic-routes-for-2-morpholino-5-
nitrobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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